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Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of
stock solutions of Rezivertinib (BPI-7711), a potent and selective third-generation epidermal
growth factor receptor (EGFR) tyrosine kinase inhibitor. Rezivertinib is crucial in the study of
non-small cell lung cancer (NSCLC) by targeting EGFR activating mutations, including the
T790M resistance mutation.[1][2][3] Adherence to proper protocols for stock solution
preparation and storage is paramount to ensure experimental reproducibility and the integrity of
results. These guidelines are intended for research purposes and can be adapted for
structurally similar analogues, although specific properties for any new analogue must be
determined empirically.

Physicochemical Properties and Solubility of
Rezivertinib

Understanding the fundamental properties of Rezivertinib is essential for its effective use in
experimental settings.
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Property Value Reference
Molecular Weight 486.6 g/mol [3]
Appearance Solid [4]
Purity (Typical) =>98% (often confirmed by 2]
HPLC)
Solubility in DMSO 42192.:2mni:\/ln;l_ (approximately [1]
Solubility in Ethanol 3 mg/mL [1]
Solubility in Water Insoluble [1]

Note: The solubility of Rezivertinib in DMSO can be significant, with some sources indicating
solubility up to 125 mg/mL (256.90 mM).[2] However, it is crucial to use fresh, anhydrous
DMSO as the solvent is hygroscopic and absorbed moisture can reduce the solubility of the
compound.[1][2]

Recommended Storage Conditions

Proper storage is critical to maintain the stability and activity of Rezivertinib.
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Ke
Storage . J . .
Form Duration Consideration Reference
Temperature
S

Store in a
desiccated

Solid (Powder) -20°C Up to 3 years environment to [1][5]
prevent moisture

absorption.

Aliquot into
single-use
-20°C Up to 1 month volumes to avoid  [2][5]

Stock Solution in

DMSO
freeze-thaw

cycles.

Recommended

o for long-term
Stock Solution in Up to 6 months -
-80°C storage. Ensure [1][2]
DMSO 1 year ] ]
vials are tightly

sealed.

Experimental Protocols

Preparation of a 10 mM Rezivertinib Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro assays.

Materials:

Rezivertinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Equilibration: Allow the vial containing the Rezivertinib powder to equilibrate to room
temperature for 15-20 minutes before opening. This prevents condensation from forming
inside the vial.

e Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired amount of Rezivertinib powder.

o Calculation: To prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
= Mass (mg) = 0.010 mol/L * 0.001 L * 486.6 g/mol * 1000 mg/g = 4.866 mg

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
Rezivertinib powder. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.[6] Gentle warming in a 37°C water bath may assist in dissolution, but
check for any temperature sensitivity of the specific analogue.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use working volumes (e.g., 10-20 pL) in sterile microcentrifuge
tubes.[6][7]

e Labeling and Storage: Clearly label each aliquot with the compound name ("Rezivertinib"),
concentration (10 mM), solvent (DMSO), and the date of preparation. Store the aliquots at
-80°C for long-term storage.[2]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution is further diluted in cell culture medium to the
final desired concentration.
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Important Considerations:

e The final concentration of DMSO in the assay should be kept low, typically below 0.1% (v/v),
as higher concentrations can be cytotoxic.[6]

e Itis recommended to perform serial dilutions of the stock solution in the cell culture medium.

[4]

e Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments to account for any effects of the solvent.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of Rezivertinib and the experimental
workflow for stock solution preparation.
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Caption: EGFR signaling pathway and the inhibitory action of Rezivertinib.
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Caption: Experimental workflow for Rezivertinib stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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